Cas no 125812-45-5 (7-Iodo-1-methoxy-1H-indole)

• Product Name: 7-Iodo-1-methoxy-1H-indole
• CAS No: 125812-45-5
• MF: C₉H₈INO
• MW: 273.070394515991
• CID: 5736159
• PubChem ID: 14567222
• Update Time: 2023-11-10

7-Iodo-1-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 125812-45-5
• DTXSID401310969
• 7-Iodo-1-methoxy-1H-indole

• Inchi： 1S/C9H8INO/c1-12-11-6-5-7-3-2-4-8(10)9(7)11/h2-6H,1H3
• InChI Key： LCDKKJOCIXSPGZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=CN(C=21)OC

Computed Properties

• Exact Mass: 272.96506g/mol
• Monoisotopic Mass: 272.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 14.2Ų